molecular formula C7H7ClO2S B8625609 2-Chloro-5-ethylthiophene-3-carboxylic acid

2-Chloro-5-ethylthiophene-3-carboxylic acid

Cat. No.: B8625609
M. Wt: 190.65 g/mol
InChI Key: FYTFHIJEIKITAQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Chloro-5-ethylthiophene-3-carboxylic acid is a useful research compound. Its molecular formula is C7H7ClO2S and its molecular weight is 190.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H7ClO2S

Molecular Weight

190.65 g/mol

IUPAC Name

2-chloro-5-ethylthiophene-3-carboxylic acid

InChI

InChI=1S/C7H7ClO2S/c1-2-4-3-5(7(9)10)6(8)11-4/h3H,2H2,1H3,(H,9,10)

InChI Key

FYTFHIJEIKITAQ-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC(=C(S1)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Ethyl-thiophene-3-carboxylic acid ethyl ester (0.83 g, 3.8 mmol) was dissolved in a solution of aqueous sodium hydroxide (1 M, 6 mL) and ethanol (4 mL). The mixture was then heated to 140° C. for 10 minutes using microwave irradiation. The reaction mixture was acidified with 1 N hydrochloric acid and the resulting precipitate was isolated by filtration, washed with water and then dried under vacuum to give the title compound (0.53 g). 1H NMR (400 MHz, DMSO-d6): δ 7.05 (s, 1H), 2.75 (q, 2H), 1.4 (t, 3H), 1.2 (t, 3H).
Quantity
0.83 g
Type
reactant
Reaction Step One
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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